Cas no 21905-97-5 (3-(3-Chlorophenyl)butan-2-one)
3-(3-Chlorophenyl)butan-2-one structure
Product Name:3-(3-Chlorophenyl)butan-2-one
CAS No:21905-97-5
MF:C10H11ClO
MW:182.646742105484
CID:252592
PubChem ID:53425171
Update Time:2025-04-19
3-(3-Chlorophenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chlorophenyl)butan-2-one
- 2-Butanone,3-(3-chlorophenyl)-
- 3-(3-chlorophenyl)-2-Butanone
- 2-Butanone,3-(m-chlorophenyl)- (8CI)
- AKOS015781991
- 21905-97-5
- FT-0732086
- DTXSID50698774
-
- Inchi: 1S/C10H11ClO/c1-7(8(2)12)9-4-3-5-10(11)6-9/h3-7H,1-2H3
- InChI Key: HSNZRSBKNMTPHB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C(C)=O)C
Computed Properties
- Exact Mass: 182.04993
- Monoisotopic Mass: 182.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 17.07
3-(3-Chlorophenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118173-1g |
3-(3-Chlorophenyl)butan-2-one |
21905-97-5 | 95% | 1g |
$347.68 | 2023-09-02 | |
| Crysdot LLC | CD12095476-1g |
3-(3-Chlorophenyl)butan-2-one |
21905-97-5 | 95+% | 1g |
$402 | 2024-07-24 |
3-(3-Chlorophenyl)butan-2-one Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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